Cas no 2228439-36-7 (2,2,2-Trifluoro-1-(2-methyloxolan-3-yl)ethan-1-one)

• Product Name: 2,2,2-Trifluoro-1-(2-methyloxolan-3-yl)ethan-1-one
• CAS No: 2228439-36-7
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• CID: 5750614
• PubChem ID: 165656245
• Update Time: 2025-06-08

2,2,2-Trifluoro-1-(2-methyloxolan-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-methyloxolan-3-yl)ethan-1-one
• 2228439-36-7
• EN300-1959977
• 2,2,2-Trifluoro-1-(2-methyloxolan-3-yl)ethan-1-one

• Inchi： 1S/C7H9F3O2/c1-4-5(2-3-12-4)6(11)7(8,9)10/h4-5H,2-3H2,1H3
• InChI Key： MGVRQAHPKIKUDA-UHFFFAOYSA-N
• SMILES： FC(C(C1CCOC1C)=O)(F)F

Computed Properties

• Exact Mass: 182.05546401g/mol
• Monoisotopic Mass: 182.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,2,2-Trifluoro-1-(2-methyloxolan-3-yl)ethan-1-one

Comprehensive Overview of 2,2,2-Trifluoro-1-(2-methyloxolan-3-yl)ethan-1-one (CAS No. 2228439-36-7)

2,2,2-Trifluoro-1-(2-methyloxolan-3-yl)ethan-1-one (CAS No. 2228439-36-7) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its trifluoromethyl group and oxolane ring, is a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in the development of novel small molecule drugs and functional materials, aligning with the growing demand for fluorinated building blocks in modern chemistry.

The structural features of 2,2,2-Trifluoro-1-(2-methyloxolan-3-yl)ethan-1-one make it particularly valuable in medicinal chemistry. The presence of the trifluoromethyl group enhances metabolic stability and bioavailability, traits highly sought after in drug discovery. Recent studies highlight its role in the synthesis of kinase inhibitors and antiviral agents, addressing pressing global health challenges. For instance, fluorinated compounds like this are being investigated for their potential in treating respiratory diseases and neurodegenerative disorders, topics that have surged in public interest due to recent health crises.

In the realm of agrochemicals, 2,2,2-Trifluoro-1-(2-methyloxolan-3-yl)ethan-1-one serves as a precursor for crop protection agents. Its fluorine atoms contribute to the lipophilicity and resistance to degradation, making it an ideal candidate for developing next-generation pesticides with reduced environmental impact. This aligns with the rising consumer demand for sustainable agriculture and eco-friendly pest control solutions, which dominate discussions in agricultural forums and search engine queries.

From a material science perspective, this compound’s ability to modify surface properties and enhance durability has sparked interest in advanced coatings and polymers. Industries are leveraging its fluorinated backbone to create water-repellent materials and high-performance adhesives, catering to the booming market for smart materials and nanotechnology. Searches for fluoropolymer applications and innovative material design have seen a notable uptick, reflecting its relevance in cutting-edge research.

Synthetic routes to 2,2,2-Trifluoro-1-(2-methyloxolan-3-yl)ethan-1-one often involve catalytic fluorination or ring-closing reactions, techniques that are frequently discussed in organic chemistry circles. Optimizing these processes is a hot topic, as chemists seek to improve atom economy and reduce waste, resonating with the broader push for green chemistry principles. Online queries about efficient fluorination methods and sustainable synthesis underscore this trend.

Safety and handling of 2,2,2-Trifluoro-1-(2-methyloxolan-3-yl)ethan-1-one are also critical considerations. While not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. This aspect is frequently searched by chemical professionals and students, highlighting the need for clear, accessible information on chemical safety data sheets (SDS) and best practices in handling fluorinated compounds.

In summary, 2,2,2-Trifluoro-1-(2-methyloxolan-3-yl)ethan-1-one (CAS No. 2228439-36-7) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its relevance to contemporary research themes—such as drug development, sustainability, and advanced materials—ensures its prominence in both academic and industrial settings. As interest in fluorinated compounds continues to grow, this compound stands out as a key player in shaping future innovations.